Cas no 1312693-69-8 (4,6-dichloro-7-fluoro-1H,2H,3H-pyrrolo[3,4-c]pyridin-3-one)
1312693-69-8 structure
Product Name:4,6-dichloro-7-fluoro-1H,2H,3H-pyrrolo[3,4-c]pyridin-3-one
CAS No:1312693-69-8
MF:C7H3Cl2FN2O
MW:221.015922784805
MDL:MFCD20486199
CID:2093138
PubChem ID:58317545
Update Time:2025-04-21
4,6-dichloro-7-fluoro-1H,2H,3H-pyrrolo[3,4-c]pyridin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one
- 4,6-dichloro-7-fluoro-1,2-dihydro-3h-pyrrolo[3,4-c]pyridin-3-one
- 4,6-dichloro-7-fluoro-1H,2H,3H-pyrrolo[3,4-c]pyridin-3-one
- 1312693-69-8
- 3H-Pyrrolo[3,4-c]pyridin-3-one, 4,6-dichloro-7-fluoro-1,2-dihydro-
- 4,6-DICHLORO-7-FLUORO-1H,2H-PYRROLO[3,4-C]PYRIDIN-3-ONE
- MFCD20486199
- A1-29005
- 4,6-dichloro-7-fluoro-1,2-dihydropyrrolo[3,4-c]pyridin-3-one
- DB-194091
- SY273825
- BS-42728
- F17148
- XDMWQSCKMZHECI-UHFFFAOYSA-N
- 4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3 (2H)-one
- SB32782
- SCHEMBL1989797
-
- MDL: MFCD20486199
- Inchi: 1S/C7H3Cl2FN2O/c8-5-3-2(1-11-7(3)13)4(10)6(9)12-5/h1H2,(H,11,13)
- InChI Key: XDMWQSCKMZHECI-UHFFFAOYSA-N
- SMILES: ClC1C2C(NCC=2C(=C(N=1)Cl)F)=O
Computed Properties
- Exact Mass: 219.9606463g/mol
- Monoisotopic Mass: 219.9606463g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 42Ų
Experimental Properties
- Density: 1.669±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.49 g/l) (25 º C),
4,6-dichloro-7-fluoro-1H,2H,3H-pyrrolo[3,4-c]pyridin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D475210-2.5mg |
4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one |
1312693-69-8 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D475210-5mg |
4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one |
1312693-69-8 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D475210-25mg |
4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one |
1312693-69-8 | 25mg |
$ 275.00 | 2022-06-05 | ||
| Alichem | A029191928-250mg |
4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one |
1312693-69-8 | 95% | 250mg |
$624.00 | 2022-04-03 | |
| Alichem | A029191928-1g |
4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one |
1312693-69-8 | 95% | 1g |
$1,470.00 | 2022-04-03 | |
| Apollo Scientific | PC402057-250mg |
4,6-Dichloro-7-fluoro-1,2-dihydro-3H-pyrrolo[3,4-c]pyridin-3-one |
1312693-69-8 | 250mg |
£500.00 | 2024-05-25 | ||
| Chemenu | CM326931-1g |
4,6-dichloro-7-fluoro-1,2-dihydropyrrolo[3,4-c]pyridin-3-one |
1312693-69-8 | 95%+ | 1g |
$1200 | 2022-06-13 | |
| Chemenu | CM326931-5g |
4,6-dichloro-7-fluoro-1,2-dihydropyrrolo[3,4-c]pyridin-3-one |
1312693-69-8 | 95%+ | 5g |
$4800 | 2022-06-13 | |
| abcr | AB482391-100 mg |
4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one4,6-dichloro-7-fluoro-1,2-dihydro-3h-pyrrolo[3,4-c]pyridin-3-one; . |
1312693-69-8 | 100mg |
€734.60 | 2023-06-15 | ||
| abcr | AB482391-250 mg |
4,6-Dichloro-7-fluoro-1H-pyrrolo[3,4-c]pyridin-3(2H)-one4,6-dichloro-7-fluoro-1,2-dihydro-3h-pyrrolo[3,4-c]pyridin-3-one; . |
1312693-69-8 | 250mg |
€1074.60 | 2023-06-15 |
4,6-dichloro-7-fluoro-1H,2H,3H-pyrrolo[3,4-c]pyridin-3-one Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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